Cas no 1292799-56-4 (2-4-1-(Methyl-11C)-4-(4-pyridinyl)-1H-pyrazol-3-ylphenoxymethylquinoline)

• Product Name: 2-4-1-(Methyl-11C)-4-(4-pyridinyl)-1H-pyrazol-3-ylphenoxymethylquinoline
• CAS No: 1292799-56-4
• MF: C₂₅H₂₀N₄O
• MW: 392.452505111694
• MDL: MFCD28144518
• CID: 2102484
• PubChem ID: 11581936
• Update Time: 2025-07-01

2-4-1-(Methyl-11C)-4-(4-pyridinyl)-1H-pyrazol-3-ylphenoxymethylquinoline Chemical and Physical Properties

Names and Identifiers

• PF-2545920
• Quinoline, 2-​[[4-​[1-​(methyl-​11C)​-​4-​(4-​pyridinyl)​-​1H-​pyrazol-​3-​yl]​phenoxy]​methyl]​-
• 2-[[4-[1-(Methyl-11C)-4-(4-pyridinyl)-1H-pyrazol-3-yl]phenoxy]methyl]quinoline
• Mardepodect (PF-2545920)
• 2-[[4-[1-Methyl-4-(4-pyridinyl)-1H-pyrazol-3-yl]phenoxy]methyl]quinoline
• 2-(4-(1-Methyl-4-pyridin-4-yl-1H-pyrazol-3-yl)-phenoxymethyl)quinoline
• EX-A2373
• MS-26564
• PF-0254920
• 2-[4-(1-Methyl-4-pyridin-4-yl-1H-pyrazol-3-yl)-phenoxymethyl]-quinoline
• PF 2545920;PF2545920;PF-2545920
• HMS3750K09
• MARDEPODECT [INN]
• PF-2545920(MP-10)?
• Mardepodect (USAN/INN)
• CHEMBL562318
• 2-[(4-(1-Methyl-4-(pyridin-4-yl)-1H-pyrazol-3-yl)phenoxy)methyl]quinoline
• 1292799-56-4
• HMS3884H14
• 2-((4-(1-(methyl-11c)-4-(4-pyridinyl)-1h-pyrazol-3-yl)phenoxy)methyl)quinoline
• SB16688
• PF-2545920(MP-10)
• PF2545920
• 898562-94-2
• MP-10
• Quinoline, 2-((4-(1-methyl-4-(4-pyridinyl)-1H-pyrazol-3-yl)phenoxy)methyl)-
• PF 2545920
• SW222234-1
• s2687
• AC-32620
• 2-(4-(1-methyl-4-pyridin-4-yl-1H-pyrazol-3-yl)phenoxymethyl)quinoline
• Mardepodect free base
• NCGC00346630-01
• UNII-R9Y8EY0G42
• BCP0726000246
• PF9
• DTXSID001025873
• CCG-268557
• 2-[[4-(1-methyl-4-pyridin-4-ylpyrazol-3-yl)phenoxy]methyl]quinoline
• PF-02545920
• AKOS022179845
• 2-[4-(1-Methyl-4-pyridin4-yl-1H-pyrazol-3-yl)-phenoxymethyl]-quinoline
• [11C]MP 10
• BRD-K31519811-001-01-4
• NS00072162
• AZEXWHKOMMASPA-UHFFFAOYSA-N
• GTPL9617
• MLS006011117
• MARDEPODECT [WHO-DD]
• SMR004702898
• AC-36046
• HY-50098
• NCGC00346630-02
• Mardepodect [USAN]
• EX-A949
• D11171
• (11C)MP-10 cpd
• pyrazole 9 [PMID: 19630403]
• MP-10 compound
• Q7119048
• BDBM31592
• MFCD28144518
• CS-0501
• BCP05602
• DB08387
• BCP23364
• 3hr1
• J-505225
• BRD-K31519811-001-02-2
• R9Y8EY0G42
• 2-((4-(1-Methyl-4-(pyridin-4-yl)-1H-pyrazol-3-yl)phenoxy)methyl)quinoline
• 2-{[4-(1-methyl-4-pyridin-4-yl-1H-pyrazol-3-yl)phenoxy]methyl}quinoline
• NCGC00346630-05
• DS-015882
• YKB56294
• Mardepodect
• ((11)C)MP-10
• SCHEMBL1414700
• PF-2545920 hydrochloride
• Quinoline, 2-[[4-[1-methyl-4-(4-pyridinyl)-1H-pyrazol-3-yl]phenoxy]methyl]-
• substituted pyrazole, 9
• 2-4-1-(Methyl-11C)-4-(4-pyridinyl)-1H-pyrazol-3-ylphenoxymethylquinoline

• MDL： MFCD28144518
• Inchi： 1S/C25H20N4O/c1-29-16-23(18-12-14-26-15-13-18)25(28-29)20-7-10-22(11-8-20)30-17-21-9-6-19-4-2-3-5-24(19)27-21/h2-16H,17H2,1H3
• InChI Key： AZEXWHKOMMASPA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC2C=CC=CC=2N=1)C1C=CC(=CC=1)C1C(C2C=CN=CC=2)=CN(C)N=1

Computed Properties

• Exact Mass: 392.16371127g/mol
• Monoisotopic Mass: 392.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 52.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-4-1-(Methyl-11C)-4-(4-pyridinyl)-1H-pyrazol-3-ylphenoxymethylquinoline

cas no 1292799-56-4: A Comprehensive Overview of 2-4-1-(Methyl-11C)-4-(4-pyridinyl)-1H-pyrazol-3-ylphenoxymethylquinoline

The compound with CAS number 1292799-56-4, known as 2-4-1-(Methyl-11C)-4-(4-pyridinyl)-1H-pyrazol-3-ylphenoxymethylquinoline, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate molecular structure, which incorporates a quinoline core, a pyrazole ring, and a pyridine moiety. The presence of these functional groups renders it a promising candidate for various applications, particularly in drug discovery and development.

The synthesis of this compound involves a series of carefully designed multi-step reactions, including coupling reactions, oxidation, and cyclization processes. Researchers have employed advanced methodologies such as Suzuki-Miyaura coupling and Stille coupling to achieve high yields and purity. The integration of these techniques has enabled the construction of the complex architecture of cas no 1292799-56-4, which is characterized by its aromatic heterocyclic rings and chiral centers.

Recent studies have highlighted the potential of cas no 1292799-56-4 as a lead compound in the development of novel therapeutic agents. Its unique structure allows for interactions with various biological targets, including protein kinases, G-protein coupled receptors (GPCRs), and nuclear receptors. For instance, preclinical research has demonstrated that this compound exhibits potent inhibitory activity against several oncogenic kinases, making it a compelling candidate for anticancer drug development.

In addition to its pharmacological significance, the compound has also been investigated for its potential in imaging applications. The incorporation of the methyl group labeled with carbon-11 (¹¹C) enables positron emission tomography (PET) imaging studies, which are crucial for assessing the biodistribution and pharmacokinetics of radiolabeled compounds in vivo. This feature underscores the versatility of cas no 1292799-56-4 in both therapeutic and diagnostic contexts.

The structural complexity of this compound necessitates rigorous characterization techniques to confirm its identity and purity. Advanced analytical methods such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to elucidate its molecular structure. These studies have provided valuable insights into the stereochemistry and conformational preferences of the molecule, which are critical for understanding its biological activity.

The development of efficient synthetic routes for cas no 1292799-56-4 remains an active area of research. Chemists are continually exploring new strategies to streamline the synthesis process while maintaining high yields and minimizing waste. For example, the use of microwave-assisted synthesis and continuous flow reactors has shown promise in accelerating reaction times and improving product quality.

In conclusion, cas no 1292799-56-4, or 2-N^{-methylpyridinyl}-pyrazolylphenoxymethylquinoline, represents a cutting-edge chemical entity with immense potential in drug discovery and diagnostic imaging. Its intricate structure, coupled with its diverse biological activities, positions it as a key player in advancing modern medicine. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative therapeutic agents that address unmet medical needs.